4-{1-[(3,4-difluorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine

• IUPAC Name: [1-[(3,4-difluorophenyl)methyl]piperidin-3-yl]-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C17H22F2N2OS/c18-15-4-3-13(10-16(15)19)11-20-5-1-2-14(12-20)17(22)21-6-8-23-9-7-21/h3-4,10,14H,1-2,5-9,11-12H2
• InChI Key: VYXDXUPVIGWZER-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC(=C(C=C2)F)F)C(=O)N3CCSCC3
• Molecular Formula: C17H22F2N2OS
• Molecular Weight: 340.4 g/mol
• CAS No.: 2640965-64-4

Description

4-{1-[(3,4-difluorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine, also known as DMTFM, is a synthetic compound composed of a difluorophenyl group and a piperidine group connected by a thiomorpholine bridge. It has been used in various scientific research applications, most notably in the fields of biochemistry and physiology.

Scientific Research Applications

4-{1-[(3,4-difluorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine has been used in a variety of scientific research applications, including biochemistry and physiology. It has been used to study the structure and function of proteins and enzymes, as well as to investigate the biochemical and physiological effects of various compounds. It has also been used to study the effects of drugs on the body and to develop new drugs.

Mechanism of Action

4-{1-[(3,4-difluorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine is believed to act as an inhibitor of certain enzymes, including cytochrome P450 enzymes. It is thought to inhibit the activity of these enzymes by binding to them, preventing them from binding to their substrates and thus inhibiting their activity. In addition, this compound is believed to have antioxidant properties, which may be useful in preventing oxidative damage to cells.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including cytochrome P450 enzymes. In addition, it has been shown to have antioxidant properties, which may be useful in preventing oxidative damage to cells. It has also been shown to have anti-inflammatory properties, which may be useful in treating certain inflammatory diseases. Finally, it has been shown to have anti-cancer properties, which may be useful in treating certain types of cancer.

Advantages and Limitations for Lab Experiments

4-{1-[(3,4-difluorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine has several advantages for use in lab experiments. It is relatively easy to synthesize and is relatively inexpensive. In addition, it is relatively stable and has a long shelf life. However, it has some limitations. It is not water soluble, which can make it difficult to use in certain experiments. In addition, it is only effective at certain concentrations, which can limit its effectiveness in certain experiments.

Future Directions

There are a number of potential future directions for the use of 4-{1-[(3,4-difluorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine in scientific research. It could be used to further investigate its mechanism of action and its biochemical and physiological effects. It could also be used to develop new drugs or to improve existing drugs. In addition, it could be used to investigate its potential as an antioxidant or anti-inflammatory agent. Finally, it could be used to investigate its potential as an anti-cancer agent.

Synthesis Methods

4-{1-[(3,4-difluorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine is synthesized through the condensation reaction of 3,4-difluorophenylmethyl piperidine-3-carboxylic acid with thiomorpholine. The reaction is conducted in aqueous solution at a temperature of 75-80°C, and is catalyzed by a base such as sodium hydroxide. The reaction yields a mixture of isomers, with the desired product being the this compound isomer. The product is then isolated and purified by column chromatography.